3,4-Dichloro-6-methoxyquinoline
Overview
Description
3,4-Dichloro-6-methoxyquinoline is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It is a heterocyclic organic compound that belongs to the class of quinoline derivatives. This compound has been found to exhibit a range of biochemical and physiological effects, making it an attractive target for further investigation.
Scientific Research Applications
Anticancer Potential
The potential of related quinoline compounds as anticancer agents has been explored in various studies. For example, the discovery and development of certain quinazoline derivatives have shown them to be potent apoptosis inducers, offering significant anticancer properties with high blood-brain barrier penetration, effective against human MX-1 breast and other cancer models (Sirisoma et al., 2009). Additionally, optimization of 4-(N-Cycloamino)phenylquinazolines has led to the discovery of new tubulin-polymerization inhibitors targeting the colchicine site, showcasing the versatility of quinoline derivatives in cancer treatment strategies (Xiao-Feng Wang et al., 2014).
Antimicrobial and Antifungal Activities
Quinoline derivatives have also demonstrated significant antimicrobial and antifungal activities. A study on novel quinoline derivatives revealed their potential as effective antimicrobial agents and inhibitors of DNA gyrase, suggesting their utility in developing new therapeutic agents (S. Murugavel et al., 2017). Another example includes the synthesis and evaluation of 2-chloroquinolin-3-yl ester derivatives, which showed significant antibacterial and antifungal activities, highlighting the structural versatility and bioactivity of quinoline compounds (S. Tabassum et al., 2014).
Fluorescence and Chemosensory Applications
The fluorescence properties of quinoline derivatives make them suitable for various applications, including as fluorescent labeling reagents. For instance, 6-Methoxy-4-quinolone has been identified as a novel fluorophore with strong fluorescence in a wide pH range of aqueous media, making it suitable for biomedical analysis (Junzo Hirano et al., 2004). Additionally, quinoline-based macrocycles have been developed as selective fluorescent and colorimetric chemosensors for metal cations, further expanding the utility of quinoline derivatives in chemical sensing and environmental monitoring (A. Abel et al., 2016).
Corrosion Inhibition
Quinoline compounds have been studied for their corrosion inhibition properties, showing effectiveness in protecting metals against corrosion in acidic environments. For instance, Schiff base compounds derived from quinazoline have been evaluated for their inhibitory effects on the corrosion of mild steel, demonstrating the potential of quinoline derivatives in industrial applications (Ghulamullah Khan et al., 2017).
properties
IUPAC Name |
3,4-dichloro-6-methoxyquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7Cl2NO/c1-14-6-2-3-9-7(4-6)10(12)8(11)5-13-9/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFJQWGJDRUJPKQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C(=CN=C2C=C1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60590614 |
Source
|
| Record name | 3,4-Dichloro-6-methoxyquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60590614 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
927800-57-5 |
Source
|
| Record name | 3,4-Dichloro-6-methoxyquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60590614 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4-dichloro-6-methoxyquinoline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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